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Compound of Interest

Compound Name: Pyrazinamide-d3

Cat. No.: B12314745 Get Quote

Pyrazinamide-d3: A Technical Guide for
Researchers
This technical guide provides an in-depth overview of Pyrazinamide-d3, a deuterated analog

of the frontline tuberculosis drug Pyrazinamide. This document is intended for researchers,

scientists, and drug development professionals, offering comprehensive information on

suppliers, purchasing, and the biochemical pathways associated with its parent compound.

Supplier and Purchasing Information
Pyrazinamide-d3 is available from a variety of chemical suppliers. While pricing is often

available upon request, the following table summarizes key quantitative data for

Pyrazinamide-d3 from several listed suppliers to facilitate comparison.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Isotopic
Enrichme
nt

Available
Quantitie
s

MedchemE

xpress

1432059-

16-9

C5H2D3N3

O
126.13

99.84%

(GC)[1]
99.10%[1]

Inquire for

details

Bolise
1432059-

16-9

C5H2D3N3

O
126.13

≥95.0%

(HPLC)[2]

Not

specified

Inquire for

details

Simson

Pharma

1432059-

16-9

C5H2N3O

D3
126.13

Not

specified

Not

specified

Inquire for

details

Clearsynth
1432059-

16-9

C5H2D3N3

O
126.13

Not

specified

Not

specified

1 mg, 5

mg, 10 mg,

25 mg, 50

mg, 100

mg[3]

Santa Cruz

Biotechnol

ogy

1432059-

16-9

C5H2D3N3

O
126.11

Not

specified

Not

specified

Inquire for

details

LGC

Standards

Not

specified

C5H2D3N3

O
126.062

Not

specified

Not

specified
25 mg

Topbatt

Chemical

1432059-

16-9

C5H2D3N3

O
126.13

Not

specified

Not

specified

Inquire for

details

Pharmaffili

ates

1432059-

16-9

C5H2D3N3

O
126.13

Not

specified

Not

specified

Inquire for

details

Mechanism of Action of Pyrazinamide
Pyrazinamide is a prodrug that requires activation within the Mycobacterium tuberculosis cell to

exert its bactericidal effects. The mechanism is multifaceted and particularly effective in the

acidic environment of tuberculous lesions.[4][5]

The primary mechanism of action involves the following steps:
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Uptake and Conversion: Pyrazinamide diffuses into M. tuberculosis.[6]

Enzymatic Activation: Inside the bacterium, the enzyme pyrazinamidase (PncA) converts

Pyrazinamide to its active form, pyrazinoic acid (POA).[4][5][7]

Cellular Disruption: POA disrupts multiple cellular processes, leading to cell death. The

proposed targets and effects include:

Inhibition of Fatty Acid Synthase I (FAS-I): POA inhibits FAS-I, an enzyme essential for the

synthesis of fatty acids required for the mycobacterial cell wall.[4][5][6]

Disruption of Membrane Energetics: The accumulation of POA disrupts membrane

potential and transport functions, interfering with energy production.[4][5]

Inhibition of Trans-translation: POA has been shown to bind to the ribosomal protein S1

(RpsA) and inhibit trans-translation, a ribosome rescue mechanism.[6][7]

Cytosolic Acidification: In acidic environments, POA can be protonated, re-enter the cell,

and accumulate, leading to a detrimental drop in intracellular pH.[4][8]
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Pyrazinamide's mechanism of action within M. tuberculosis.

Experimental Protocols
Detailed experimental protocols for studies involving Pyrazinamide-d3 are highly specific to

the research question and are typically found in the materials and methods section of peer-

reviewed scientific publications. However, a generalized workflow for a pharmacokinetic study

using Pyrazinamide-d3 is outlined below. The use of a deuterated standard like

Pyrazinamide-d3 is common in studies investigating the absorption, distribution, metabolism,

and excretion (ADME) of the drug.[2]
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A generalized workflow for a pharmacokinetic study using Pyrazinamide-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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